Cas no 2138332-06-4 (3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid)

• Product Name: 3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid
• CAS No: 2138332-06-4
• MF: C₉H₁₅F₂NO₂
• MW: 207.217709779739
• CID: 5921707
• PubChem ID: 165789205
• Update Time: 2025-10-28

3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2-ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid
• 2138332-06-4
• EN300-788382
• 3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid

• Inchi： 1S/C9H15F2NO2/c1-3-8(2)4-6(8)12-5-9(10,11)7(13)14/h6,12H,3-5H2,1-2H3,(H,13,14)
• InChI Key： VXUBQKRLEHVZOO-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1CC1(C)CC)F

Computed Properties

• Exact Mass: 207.10708505g/mol
• Monoisotopic Mass: 207.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid

3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic Acid: A Comprehensive Overview

The compound 3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid, identified by the CAS number 2138332-06-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with amino and fluoro substituents, making it a subject of interest for researchers exploring novel chemical entities for therapeutic applications.

The molecular structure of this compound is defined by the presence of a cyclopropane ring substituted with ethyl and methyl groups at the 2-position. This cyclopropane moiety is further connected to an amino group, which is attached to a propanoic acid backbone that carries two fluorine atoms at the 2-position. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of developing inhibitors for various enzymes and receptors. The cyclopropane ring, known for its strain-induced reactivity, has been shown to enhance the binding affinity of the compound to target proteins, making it an attractive scaffold for drug design.

In terms of synthesis, this compound can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The use of advanced synthetic techniques has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis process. These methods have been optimized based on recent advancements in catalytic asymmetric synthesis, ensuring that the compound can be produced efficiently on a larger scale.

The biological activity of 3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate key signaling pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, the compound has shown potential as an inhibitor of certain kinases that play critical roles in cell proliferation and survival.

Moreover, the fluorine atoms present in the molecule contribute significantly to its pharmacokinetic properties. Fluorine substitution is known to enhance lipophilicity and improve metabolic stability, which are essential attributes for drug candidates aiming for oral administration. Recent research has also focused on understanding the role of these fluorine atoms in modulating the compound's bioavailability and distribution within the body.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material in organic field-effect transistors (OFETs), where its electronic characteristics can be tuned through structural modifications.

The environmental impact of this compound has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity profile under various conditions. These studies are crucial for ensuring that any future applications involving this compound are sustainable and environmentally friendly.

In conclusion, 3-[(2-Ethyl-2-methylcyclopropyl)amino]-2,2-difluoropropanoic acid stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science.